molecular formula C48H112N4O7P2 B8651716 Tributyl ammonium pyrophosphate

Tributyl ammonium pyrophosphate

Cat. No. B8651716
M. Wt: 919.4 g/mol
InChI Key: SWFDTFBWXCNRGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tributyl ammonium pyrophosphate is a useful research compound. Its molecular formula is C48H112N4O7P2 and its molecular weight is 919.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tributyl ammonium pyrophosphate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tributyl ammonium pyrophosphate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Tributyl ammonium pyrophosphate

Molecular Formula

C48H112N4O7P2

Molecular Weight

919.4 g/mol

IUPAC Name

phosphonato phosphate;tributylazanium

InChI

InChI=1S/4C12H27N.H4O7P2/c4*1-4-7-10-13(11-8-5-2)12-9-6-3;1-8(2,3)7-9(4,5)6/h4*4-12H2,1-3H3;(H2,1,2,3)(H2,4,5,6)

InChI Key

SWFDTFBWXCNRGN-UHFFFAOYSA-N

Canonical SMILES

CCCC[NH+](CCCC)CCCC.CCCC[NH+](CCCC)CCCC.CCCC[NH+](CCCC)CCCC.CCCC[NH+](CCCC)CCCC.[O-]P(=O)([O-])OP(=O)([O-])[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tetrasodium diphosphate decahydrate (2.23 g, 5 mmol) was dissolved in water (50 mL), the solution was applied to a column of Dowex 50WX8 (100 mL) in the pyridinium form, and the column was washed with 300 mL water-methanol (1:1). The eluate was directly dropped into a cooled (ice water) and stirred solution of tri-n-butylamine (2.38 mL, 10 mmol) in methanol. The solution was evaporated to dryness and re-evaporated twice with methanol and finally with anhydrous DMF (30 mL) on an oil pump.
Quantity
2.23 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
50WX8
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
2.38 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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